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Compound of Interest

Compound Name: LH1306

Cat. No.: B608557 Get Quote

Essential Safety and Handling Guide for LH1306
This document provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling LH1306. The following procedural

guidance is intended to be a primary resource for laboratory safety and chemical handling,

directly addressing operational questions for the use and disposal of this compound.

Chemical and Physical Properties
LH1306 is a potent, bioactive small molecule inhibitor of the programmed cell death-

1/programmed death-ligand 1 (PD-1/PD-L1) protein-protein interaction.[1][2][3] The following

table summarizes its key quantitative data.
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Property Value Source

Molecular Formula C38H48N6O6 Sigma-Aldrich[1]

CAS Number 2182653-84-3 Sigma-Aldrich[1]

Molecular Weight 684.82 g/mol Sigma-Aldrich[1]

Appearance White to beige powder Sigma-Aldrich[1]

Purity ≥95% (HPLC) Sigma-Aldrich[1]

Solubility
2 mg/mL in DMSO (clear

solution)
Sigma-Aldrich[1]

Storage Temperature -10 to -25°C Sigma-Aldrich[1]

Storage Class Code 11 - Combustible Solids Sigma-Aldrich[1]

WGK WGK 3 Sigma-Aldrich[1]

Personal Protective Equipment (PPE)
Due to its classification as a combustible solid and its nature as a potent bioactive compound,

strict adherence to the following personal protective equipment (PPE) guidelines is mandatory

when handling LH1306.
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PPE Category Specific Recommendations

Hand Protection
Wear appropriate chemical-resistant gloves

(e.g., nitrile rubber).

Eye/Face Protection
Use chemical safety goggles and/or a face

shield.

Skin and Body Protection

Wear a lab coat, and ensure skin is not

exposed. For larger quantities or when

generating dust, consider additional protective

clothing.

Respiratory Protection

Handle in a well-ventilated area, preferably a

chemical fume hood, to avoid inhalation of the

powder. If a fume hood is not available, a

NIOSH-approved respirator may be necessary.

Operational and Disposal Plans
Handling and Storage:

LH1306 is shipped in wet ice and should be stored at -10 to -25°C upon receipt.[1]

As a combustible solid, it should be stored away from sources of ignition.[1]

Only qualified personnel trained in laboratory procedures and familiar with potential hazards

should handle this chemical.[4]

Disposal: Specific disposal instructions for LH1306 are not readily available. However, as a

chemical substance, its disposal must be conducted in accordance with all applicable federal,

state, and local environmental regulations. Contact a licensed professional waste disposal

service to dispose of this material. Do not allow the material to be released into the

environment.

Experimental Protocols and Applications
LH1306 is a C2-symmetric small molecule that functions as a potent inhibitor of the PD-1/PD-

L1 protein-protein interaction with an IC50 of 25 nM in an HTRF (Homogeneous Time Resolved
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Fluorescence) assay.[1][2][3] It acts by binding to PD-L1 and inducing the formation of a PD-L1

homodimer, which prevents its interaction with the PD-1 receptor.[1]

Key Experimental Uses:

HTRF Assays: Used to determine the half-maximal inhibitory concentration (IC50) of the

compound in inhibiting the PD-1/PD-L1 interaction.[2][3]

Cell-Based Co-culture PD-1 Signaling Assays: Employed to assess the potency of LH1306
in inhibiting PD-1 signaling in a cellular context.[2][3]

Mechanism of Action: PD-1/PD-L1 Inhibition
The following diagram illustrates the mechanism by which LH1306 inhibits the PD-1/PD-L1

signaling pathway, a critical immune checkpoint.
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Caption: Mechanism of LH1306 as a PD-1/PD-L1 inhibitor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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